N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide

• IUPAC Name: N-cyclopentyl-4-[hydroxy(diphenyl)methyl]piperidine-1-carbothioamide
• InChI: InChI=1S/C24H30N2OS/c27-24(19-9-3-1-4-10-19,20-11-5-2-6-12-20)21-15-17-26(18-16-21)23(28)25-22-13-7-8-14-22/h1-6,9-12,21-22,27H,7-8,13-18H2,(H,25,28)
• InChI Key: PTZFZFCRNZVPJO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)N2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
• Molecular Formula: C24H30N2OS
• Molecular Weight: 394.6 g/mol

Description

N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide, also known as CPP-109, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP-109 is a derivative of the drug vigabatrin, which has been used to treat epilepsy for many years. However, CPP-109 has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of several neurological and psychiatric disorders.

Mechanism of Action

N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide works by inhibiting the activity of an enzyme called GABA-transaminase (GABA-T), which is responsible for breaking down the neurotransmitter gamma-aminobutyric acid (GABA). GABA is an inhibitory neurotransmitter that plays a critical role in regulating neuronal activity in the brain. By inhibiting GABA-T, N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide increases the levels of GABA in the brain, which can have a calming and anti-anxiety effect.
Biochemical and Physiological Effects:
N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has been found to have several biochemical and physiological effects in the brain. It increases the levels of GABA in the brain, which can have a calming and anti-anxiety effect. N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has also been found to increase the levels of dopamine in the brain, which can have a positive effect on mood and motivation. Additionally, N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a critical role in the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has several advantages for lab experiments. It is a potent and selective inhibitor of GABA-T, which makes it a useful tool for studying the role of GABA in the brain. Additionally, N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has been found to be well-tolerated in animal studies, which makes it a promising candidate for further preclinical and clinical development.
However, there are also some limitations to using N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide in lab experiments. One limitation is that it has a relatively short half-life, which means that it has to be administered frequently to maintain its effects. Additionally, N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has been found to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide. One direction is to further investigate its potential therapeutic applications in various neurological and psychiatric disorders. Another direction is to explore its mechanism of action in more detail, including its effects on other neurotransmitters and signaling pathways in the brain. Additionally, there is a need for further research on the pharmacokinetics and pharmacodynamics of N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide, including its absorption, distribution, metabolism, and excretion in the body. Finally, there is a need for further development of N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide as a potential therapeutic agent, including preclinical and clinical studies to evaluate its safety and efficacy in humans.

Scientific Research Applications

N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been found to be effective in the treatment of addiction, specifically cocaine and alcohol addiction. N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has also shown promise in the treatment of anxiety, depression, and post-traumatic stress disorder (PTSD). Additionally, N-cyclopentyl-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has been found to improve cognitive function in individuals with Down syndrome and other cognitive impairments.